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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl valerate (also known as propyl pentanoate) is an ester with the chemical formula

C₈H₁₆O₂. It is a colorless liquid with a fruity odor, commonly used as a flavoring and fragrance

agent. In the context of pharmaceutical and drug development research, understanding the

thermodynamic and physical properties of esters like propyl valerate is crucial for various

applications, including formulation development, solvent selection, and process optimization.

This technical guide provides a comprehensive overview of the key thermodynamic properties

of propyl valerate, detailed experimental protocols for their determination, and a summary of

relevant data.

Core Thermodynamic and Physical Properties
A compilation of the fundamental thermodynamic and physical properties of propyl valerate is

presented below. These values have been aggregated from various sources and provide a

baseline for its characterization.

Data Presentation: Quantitative Properties of Propyl
Valerate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b086924?utm_src=pdf-interest
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions Citations

Molecular Weight 144.21 g/mol - [1][2][3][4]

Melting Point -70.7 to -71.0 °C 760.00 mm Hg [4][5]

Boiling Point 167.0 to 168.0 °C 760.00 mm Hg [4][5]

Vapor Pressure 1.60 mmHg 25.00 °C [3][5]

Density 0.870 - 0.872 g/cm³ 20.00 °C [1][5][6][7]

Refractive Index 1.4050 - 20.00 °C [5]

Flash Point 37.78 °C (TCC) [5]

Water Solubility 308.7 mg/L
25 °C

(estimated)
[5]

LogP (o/w) 2.823 - (estimated) [5]

Experimental Protocols
Detailed methodologies for the experimental determination of the key thermodynamic

properties of propyl valerate are outlined below. These protocols are based on established

techniques for the characterization of organic liquids.

Determination of Melting Point
The melting point of propyl valerate, which is a low-temperature transition, can be determined

using a cryostat or a specialized low-temperature differential scanning calorimeter (DSC).

Methodology:

Sample Preparation: A small, accurately weighed sample (1-5 mg) of high-purity propyl
valerate is hermetically sealed in an aluminum pan.

Apparatus: A calibrated differential scanning calorimeter equipped with a cooling system

(e.g., liquid nitrogen) is used.

Procedure:
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The sample is cooled to a temperature well below the expected melting point (e.g., -100

°C) at a controlled rate (e.g., 10 °C/min).

The sample is then heated at a slow, constant rate (e.g., 1-2 °C/min) through the melting

transition.

The heat flow to the sample is recorded as a function of temperature.

Data Analysis: The melting point is determined as the onset temperature of the melting

endotherm on the resulting thermogram. The peak temperature of the endotherm is also

often reported.

Determination of Boiling Point
The boiling point can be determined using a variety of methods, including ebulliometry or

distillation.

Methodology (Ebulliometry):

Apparatus: A Swietoslawski-type ebulliometer, which allows for the measurement of the

boiling point of a liquid under controlled pressure, is used. The apparatus is equipped with a

precision thermometer and a manostat.

Procedure:

A sample of propyl valerate is placed in the ebulliometer.

The system is brought to a stable, controlled pressure (e.g., atmospheric pressure).

The liquid is heated until it boils, and the temperature of the vapor-liquid equilibrium is

recorded.

Data Analysis: The stable temperature reading during boiling is recorded as the boiling point

at the measured pressure.

Determination of Vapor Pressure
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Vapor pressure can be measured using static or dynamic methods. The static method involves

measuring the pressure of the vapor in equilibrium with the liquid at a given temperature.

Methodology (Static Method):

Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a

pressure transducer and a temperature-controlled bath.

Procedure:

A degassed sample of propyl valerate is introduced into the sample cell.

The cell is immersed in a constant-temperature bath, and the system is allowed to reach

thermal equilibrium.

The pressure of the vapor in the headspace above the liquid is measured using the

pressure transducer.

Measurements are repeated at various temperatures to obtain the vapor pressure curve.

Data Analysis: The measured pressure at each temperature is recorded. The data can be

fitted to a suitable vapor pressure equation, such as the Antoine equation, to allow for

interpolation and extrapolation.

Determination of Density
The density of liquid propyl valerate can be accurately determined using a pycnometer or a

vibrating tube densitometer.

Methodology (Pycnometer):

Apparatus: A calibrated pycnometer of a known volume.

Procedure:

The empty pycnometer is weighed.
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The pycnometer is filled with propyl valerate, ensuring no air bubbles are trapped, and

weighed again.

The temperature of the sample is maintained at a constant, known value (e.g., 20 °C)

during the measurement.

Data Analysis: The density is calculated by dividing the mass of the propyl valerate by the

calibrated volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

characteristic property.

Methodology (Abbe Refractometer):

Apparatus: An Abbe refractometer, which is a common instrument for measuring the

refractive index of liquids.

Procedure:

A few drops of propyl valerate are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into focus on the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature is controlled and recorded, as the refractive index is temperature-

dependent.

Synthesis of Propyl Valerate
Propyl valerate is typically synthesized by the Fischer esterification of valeric acid with

propanol in the presence of an acid catalyst.[7]

Methodology:

Reactants: Valeric acid, propanol, and a strong acid catalyst (e.g., sulfuric acid).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8367646.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Valeric acid and an excess of propanol are combined in a round-bottom flask.

A catalytic amount of sulfuric acid is added.

The mixture is refluxed for a set period to drive the reaction to completion.

The reaction mixture is then cooled and washed with a sodium bicarbonate solution to

neutralize the acid catalyst and any unreacted valeric acid.

The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and

purified by distillation.

Characterization: The purity and identity of the synthesized propyl valerate are confirmed

using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear

magnetic resonance (NMR) spectroscopy.

Visualizations
To aid in the understanding of the experimental and logical processes involved in the study of

propyl valerate, the following diagrams are provided.
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Figure 1: Experimental workflow for the synthesis and characterization of propyl valerate.
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Figure 2: Logical steps of the Fischer esterification mechanism for propyl valerate synthesis.

Conclusion
This technical guide has provided a detailed overview of the thermodynamic properties of

propyl valerate, along with comprehensive experimental protocols for their determination. The

presented data and methodologies are intended to be a valuable resource for researchers,

scientists, and drug development professionals working with this and similar ester compounds.

The provided visualizations offer a clear summary of the experimental workflow and the

underlying reaction mechanism for its synthesis. Accurate knowledge of these properties is

fundamental for the successful application of propyl valerate in various scientific and industrial

contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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